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Compound of Interest

Compound Name: Odiparcil

Cat. No.: B1677181 Get Quote

As a novel therapeutic agent, Odiparcil presents a promising development in the treatment of

mucopolysaccharidoses (MPS). For researchers, scientists, and drug development

professionals, handling and disposal of this compound require strict adherence to safety

protocols to ensure a secure laboratory environment and regulatory compliance. While specific

disposal guidelines for Odiparcil are not readily available, this document provides a

comprehensive overview of best practices for its disposal, based on general principles of

pharmaceutical waste management.

Understanding Odiparcil: Key Chemical Properties
A thorough understanding of a compound's chemical properties is fundamental to its safe

handling and disposal. Odiparcil, a β-D-xyloside derivative, is an orally active compound

investigated for its ability to promote the clearance of glycosaminoglycans (GAGs).[1][2] Below

is a summary of its key chemical identifiers and properties.

Property Value Reference

CAS Number 137215-12-4 [1][3]

Molecular Formula C₁₅H₁₆O₆S [3]

Molecular Weight 324.35 g/mol [3]

Synonyms SB-424323 [1]
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Standard Operating Procedure for Odiparcil
Disposal
In the absence of explicit instructions from a Safety Data Sheet (SDS) for Odiparcil, the

following procedures, adapted from the U.S. Drug Enforcement Administration (DEA) and the

U.S. Food and Drug Administration (FDA) guidelines for the disposal of unused medicines,

should be implemented as a precautionary measure.[4][5][6]

Step 1: Consult Institutional and Local Regulations Before proceeding with any disposal

method, consult your institution's Environmental Health and Safety (EHS) department and

review local and state regulations regarding chemical and pharmaceutical waste. This is the

most critical step to ensure compliance.

Step 2: Render the Compound Unusable To prevent accidental exposure or misuse, Odiparcil
should be rendered unusable. This can be achieved by following these steps:

Remove the Odiparcil from its original container.

Mix it with an inert and undesirable substance, such as used coffee grounds, kitty litter, or

dirt.[4][5][6] This makes the compound less appealing to children and pets and

unrecognizable to anyone who might go through the trash.[5]

Do not crush tablets or capsules, if applicable, to minimize aerosolization.[6]

Step 3: Containment and Sealing

Place the mixture into a sealable plastic bag, an empty can, or another container that can be

tightly sealed.[4][5][6]

This prevents the substance from leaking or breaking out of a garbage bag.[5]

Step 4: Final Disposal in Municipal Solid Waste

The sealed container can then be disposed of in a municipal solid waste receptacle.

Step 5: De-identification of Original Containers
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Before disposing of the empty original container, be sure to scratch out or remove all

identifying information from the label to protect confidential information.[4][5][6]

Important Considerations:

Do Not Flush: Unless specifically instructed by the manufacturer or a governing body, do not

flush Odiparcil down the sink or toilet.[4][5] This is to avoid the potential for water

contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling Odiparcil and preparing it for disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Odiparcil in a laboratory setting.
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Caption: Workflow for the proper disposal of Odiparcil.

By adhering to these general safety and disposal procedures, laboratory professionals can

handle Odiparcil responsibly, minimizing risks and ensuring compliance with standard safety
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practices. Always prioritize institutional and local guidelines as the primary source of instruction

for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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